Cas no 130-40-5 (Riboflavin sodium phosphate)

• Product Name: Riboflavin sodium phosphate
• CAS No: 130-40-5
• MF: C₁₇H₂₂N₄NaO₉P
• MW: 480.341516017914
• MDL: MFCD00065362
• CID: 36251
• PubChem ID: 24887210
• Update Time: 2026-05-14

Riboflavin sodium phosphate Chemical and Physical Properties

Names and Identifiers

• Riboflavin-5'-phosphate sodium salt dihydrate
• Riboflavin-5-monophosphoric acid sodium salt
• flavin mononucleotide sodium*electrophoresis reag
• riboflavin 5-(sodium hydrogen phosphate)
• FMN-Na
• Riboflavine Sodium Phosphate
• Riboflavine 5-monophosphate sodium salt
• Riboflavin sodium phosphate
• Riboflavin 5'-Monophosphate Sodium Salt
• Riboflavin 5'-monophosphate sodium salt hydrate
• Riboflavin 5'-phosphate sodiuM, USP grade
• Riboflavin Phosphate
• Riboflavin Phosphate Sodium Salt
• Riboflavin-5-phosphate sodium
• Riboflavin5'-phosphatesodiumsalt
• Flamotide
• Flavin mononucleotide
• flavin mononucleotide sodium salt
• Hyryl
• Lactoflavin Phosphate Sodium Salt
• Ribo
• Ribofl
• Riboflavin 5'-monophosphate sodium salt dihydrate
• Riboflavin 5'-phosphate sodium
• Riboflavin 5'-phosphate sodium salt dihydrate, USP grade
• riboflavin-5'-phosphate sodium
• Sodium FMN
• sodium riboflavin-5'-monophosphate
• Vitamin B2 Phosphate Sodium Salt
• Riboflavin monophosphate monosodium salt
• Cytoflav
• Coflavinase
• Riboflavine-5'
• FMN SODIUM SALT
• VITAMIN B2-PHOSPHATE
• Riboflavin phosphate sodium

• MDL： MFCD00065362
• Inchi： 1S/C17H21N4O9P.Na/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-12(30-31(27,28)29)14(24)11(23)6-22;/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,29);/q;+1/p-1/t11-,12+,14-;/m0./s1
• InChI Key： OHSHFZJLPYLRIP-BMZHGHOISA-M
• SMILES： CC1=CC2=C(C=C1C)N=C(C(N2C[C@H](O)[C@H](O)[C@H](O)COP([O-])(O)=O)=N3)C(NC3=O)=O.[Na+]

Computed Properties

• Exact Mass: 478.08700
• Monoisotopic Mass: 456.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 856
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 204
• XLogP3: _2.6

Experimental Properties

• Color/Form: solid
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 41 ° (C=1.5, 5mol/L HCl)
• Solubility: H2O: soluble50mg/mL, clear, orange
• Water Partition Coefficient: almost transparency
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, reducing agents, bases, calcium, metallic salts. Protect from light, air and moisture.
• PSA: 220.73000
• LogP: -1.12000
• FEMA: 2976
• Merck: 8201
• Sensitiveness: Sensitive to heat, light and humidity

Riboflavin sodium phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：
• Safety Term：S22-S24/25
• Risk Phrases：R36/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Flavin nucleotides Flavin nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Flavin nucleotides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds

Additional information on Riboflavin sodium phosphate

Introduction to Riboflavin Sodium Phosphate (CAS No. 130-40-5)

Riboflavin Sodium Phosphate, with the chemical compound identifier CAS No. 130-40-5, is a vital compound in the field of biochemical and pharmaceutical research. This compound, derived from riboflavin (vitamin B2), plays a crucial role in various metabolic processes due to its ability to participate in redox reactions as a cofactor for several enzymes. The sodium phosphate salt form enhances its solubility and stability, making it particularly useful in pharmaceutical formulations and nutraceutical applications.

The significance of Riboflavin Sodium Phosphate has been increasingly recognized in recent years, especially in the context of its applications in drug development and therapeutic interventions. Its unique chemical properties and biological activities have positioned it as a key component in various research studies aimed at addressing metabolic disorders and enhancing overall health outcomes.

Recent advancements in the field of biochemistry have highlighted the multifaceted roles of riboflavin derivatives, including Riboflavin Sodium Phosphate. Studies have demonstrated its potential in improving mitochondrial function, which is critical for energy production and cellular health. This has led to investigations into its use as a therapeutic agent for conditions associated with mitochondrial dysfunction, such as neurodegenerative diseases and age-related decline.

Moreover, the compound's ability to act as an antioxidant has garnered significant attention. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in numerous pathological conditions. Riboflavin Sodium Phosphate has been shown to enhance the body's natural antioxidant defenses by facilitating the regeneration of other antioxidants like glutathione. This property makes it a promising candidate for therapeutic applications targeting oxidative stress-related diseases.

In the realm of nutraceuticals, Riboflavin Sodium Phosphate is valued for its role in maintaining overall health and well-being. It supports vision health by aiding in the formation of visual pigments essential for light sensitivity. Additionally, its involvement in redox reactions supports immune function and skin health, making it a popular ingredient in dietary supplements designed to promote general wellness.

The pharmaceutical industry has also explored the use of Riboflavin Sodium Phosphate in novel drug formulations. Its compatibility with other bioactive compounds makes it an excellent excipient or co-formulant, enhancing drug stability and bioavailability. Research is ongoing to leverage its properties in developing treatments for metabolic disorders, including diabetes and obesity, where riboflavin has been shown to influence glucose metabolism and lipid oxidation.

One of the most intriguing aspects of Riboflavin Sodium Phosphate is its potential role in gene expression regulation. Emerging studies suggest that riboflavin derivatives can modulate transcriptional processes by influencing nuclear factor erythroid 2–related factor 2 (Nrf2) signaling, a key pathway involved in antioxidant response. This discovery opens up new avenues for therapeutic strategies targeting inflammation and chronic diseases associated with impaired redox balance.

The synthesis and characterization of Riboflavin Sodium Phosphate have also seen significant advancements. Modern synthetic techniques have improved yield and purity, ensuring that pharmaceutical-grade material meets stringent quality standards. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled precise quantification and structural elucidation, facilitating rigorous scientific investigation.

The safety profile of Riboflavin Sodium Phosphate has been thoroughly evaluated through extensive toxicological studies. These studies have confirmed its low toxicity profile at recommended dosages, making it suitable for widespread use in both therapeutic and nutraceutical products. Its biocompatibility and lack of significant side effects enhance its appeal as a safe and effective compound for human consumption.

Future research directions for Riboflavin Sodium Phosphate are likely to focus on optimizing its delivery systems to enhance bioavailability and target specificity. Nanotechnology-based delivery platforms are being explored to improve systemic distribution and cellular uptake, potentially expanding its therapeutic applications further. Additionally, investigating synergistic effects with other bioactive compounds may unlock new treatment modalities for complex diseases.

In conclusion, Riboflavin Sodium Phosphate (CAS No. 130-40-5) represents a cornerstone compound in modern biochemical research with far-reaching implications for health and medicine. Its multifaceted roles in energy metabolism, antioxidant defense, gene expression regulation, and potential applications in drug development underscore its importance as a versatile biochemical entity.